N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide

• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[2-methyl-4-(thiophene-2-carbonylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H14N2O3S/c1-11-10-12(18-17(21)15-5-3-9-23-15)6-7-13(11)19-16(20)14-4-2-8-22-14/h2-10H,1H3,(H,18,21)(H,19,20)
• InChI Key: DLJCEGYYZLJTJM-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=CS2)NC(=O)C3=CC=CO3

Description

N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) enzyme. BTK is a key regulator of B-cell receptor signaling, and its inhibition has shown promise in the treatment of B-cell malignancies.

Mechanism of Action

N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide binds irreversibly to the cysteine residue at position 481 of BTK, which is essential for its kinase activity. This prevents the activation of downstream signaling pathways, including the PI3K/AKT and NF-κB pathways, which are crucial for B-cell survival and proliferation.
Biochemical and Physiological Effects:
In addition to its effects on B-cell malignancies, N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has also been shown to inhibit the activation of mast cells and macrophages, suggesting potential applications in inflammatory diseases such as rheumatoid arthritis and asthma. N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has also been shown to cross the blood-brain barrier, indicating potential for the treatment of central nervous system (CNS) malignancies.

Advantages and Limitations for Lab Experiments

N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has several advantages for use in lab experiments, including its high potency and selectivity for BTK, as well as its ability to cross the blood-brain barrier. However, N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has also been shown to have off-target effects on other kinases, including ITK and TXK, which may limit its specificity in certain contexts.

Future Directions

For research on N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide include further preclinical and clinical studies to evaluate its efficacy and safety in B-cell malignancies and other diseases. In addition, studies are needed to elucidate the mechanisms underlying N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide's effects on mast cells and macrophages, and to explore its potential for the treatment of CNS malignancies. Finally, the development of more selective BTK inhibitors may help to overcome the limitations of N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide and other current inhibitors.

Synthesis Methods

The synthesis of N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide involves several steps, starting with the reaction of 2-methyl-4-nitroaniline with 2-thiophenecarboxylic acid to form the corresponding amide. This amide is then reduced to the amine using sodium borohydride, followed by acylation with furan-2-carboxylic acid chloride to yield N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has been extensively studied for its potential as a therapeutic agent in B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). Preclinical studies have shown that N-{2-methyl-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide inhibits BTK activity and downstream signaling pathways, leading to decreased proliferation and survival of B-cell malignancies.